Cas no 129136-59-0 (5'-Guanylic acid,7-oxide, disodium salt (9CI))

5'-Guanylic acid,7-oxide, disodium salt (9CI) structure
129136-59-0 structure
Product name:5'-Guanylic acid,7-oxide, disodium salt (9CI)
CAS No:129136-59-0
MF:C10H12N5Na2O9P
MW:423.18368434906
CID:172776
PubChem ID:135744257

5'-Guanylic acid,7-oxide, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Guanylic acid,7-oxide, disodium salt (9CI)
    • disodium,[(2R,3S,4R,5R)-5-(2-amino-7-oxido-6-oxo-3H-purin-7-ium-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
    • DTXSID20156078
    • 129136-59-0
    • 5'-Guanylic acid, 7-oxide, disodium salt, pentahydrate
    • 7-Hydroxyguanosine 5'-monophosphate disodium salt pentahydrate
    • Inchi: InChI=1S/C10H14N5O9P.2Na/c11-10-12-7-4(8(18)13-10)15(19)2-14(7)9-6(17)5(16)3(24-9)1-23-25(20,21)22;;/h2-3,5-6,9,16-17H,1H2,(H2,20,21,22)(H3,11,12,13,18);;/q;2*+1/p-2/t3-,5-,6-,9-;;/m1../s1
    • InChI Key: HCMCUYXUKRYRAT-LGVAUZIVSA-L
    • SMILES: [Na+].[Na+].O=P(OC[C@H]1O[C@@H](N2C=[N+]([O-])C3C(N=C(NC2=3)N)=O)[C@H](O)[C@@H]1O)([O-])[O-]

Computed Properties

  • Exact Mass: 423.017
  • Monoisotopic Mass: 423.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 616
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 220Ų

Experimental Properties

  • Boiling Point: 898.7°C at 760 mmHg
  • Flash Point: 497.3°C
  • PSA: 235.07000
  • LogP: -1.31740

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